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Compound of Interest

Compound Name: CYP4Z1-IN-2

Cat. No.: B3025832 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds. This document provides

crucial, immediate safety and logistical information for the handling and disposal of CYP4Z1-IN-
2, a potent and selective inhibitor of the cytochrome P450 isoform 4Z1. Adherence to these

guidelines is critical for minimizing risk and ensuring the integrity of your research.

CYP4Z1-IN-2, also identified as CAY10770 (CAS Number: 2428734-45-4), should be treated

as a hazardous substance.[1] While a specific Safety Data Sheet (SDS) for this compound is

not publicly available, general safety precautions for handling similar chemical inhibitors should

be strictly followed.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling CYP4Z1-IN-2.
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Body Part Protective Equipment Specifications

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber. Ensure gloves are

regularly inspected for tears or

holes before use.

Eyes Safety glasses or goggles

Must provide a complete seal

around the eyes to protect

from splashes.

Body Laboratory coat
Fully buttoned to protect

against skin contact.

Respiratory
Fume hood or ventilated

enclosure

All handling of the compound,

especially when in powdered

form or when preparing

solutions, must be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or vapors.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

CYP4Z1-IN-2 should be stored at -20°C in a tightly sealed container.[1]

The storage location should be a designated, clearly labeled area for potent compounds.

Preparation of Solutions:

All weighing and preparation of solutions must be performed within a chemical fume hood.

Use dedicated, clean spatulas and glassware.
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CYP4Z1-IN-2 is soluble in solvents such as ethanol and chloroform.[1] Handle these

solvents with appropriate care, considering their own hazardous properties.

When dissolving, add the solvent slowly to the compound to avoid splashing.

During Experimentation:

Always wear the prescribed PPE.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.

In case of accidental contact, follow the first aid measures outlined below.

Emergency Procedures: First Aid
Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan: Waste Management
Proper disposal of CYP4Z1-IN-2 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Solid Waste: All disposable items that have come into contact with CYP4Z1-IN-2, such as

gloves, pipette tips, and weighing paper, must be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions containing CYP4Z1-IN-2 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Sharps: Needles, syringes, or any other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

All waste containers must be clearly labeled with the full chemical name ("CYP4Z1-IN-2" or

"CAY10770"), the CAS number (2428734-45-4), and the appropriate hazard symbols.

Follow your institution's specific procedures for the pickup and disposal of chemical waste.

Contact your EHS office for detailed guidance.

Do not dispose of CYP4Z1-IN-2 down the drain or in regular trash.

Experimental Workflow for Safe Handling
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Preparation

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Work within a certified chemical fume hood

Weigh CYP4Z1-IN-2 and prepare solution

Perform experimental procedures

Segregate and label all waste (solid, liquid, sharps)

Decontaminate work surfaces

Dispose of waste according to institutional EHS guidelines

Remove and dispose of PPE

Wash hands thoroughly
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Caption: Workflow for the safe handling and disposal of CYP4Z1-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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